Cas no 80028-29-1 (1-Pyridin-4-ylpiperidine-3-carboxylic Acid)

• Product Name: 1-Pyridin-4-ylpiperidine-3-carboxylic Acid
• CAS No: 80028-29-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD08437500
• CID: 707575
• PubChem ID: 12895987
• Update Time: 2025-06-09

1-Pyridin-4-ylpiperidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylicacid, 1-(4-pyridinyl)-
• 1-(PYRIDIN-4-YL)-PIPERIDINE-3-CARBOXYLIC ACID
• 1-Pyridin-4-yl-piperidine-3-carboxylic acid
• 1-pyridin-4-ylpiperidine-3-carboxylic acid
• 80028-29-1
• AKOS016346743
• CS-0213051
• 1-Pyridin-4-yl-piperidine-3-carboxylicacid
• AKOS000194958
• 1-(pyridin-4-yl)piperidine-3-carboxylic acid
• MFCD08437500
• FS-2146
• FT-0734740
• SCHEMBL7380339
• 1-(4-pyridinyl)-3-piperidinecarboxylic acid
• DTXSID60512497
• ALBB-030449
• DA-02684
• 1-Pyridin-4-ylpiperidine-3-carboxylic Acid

• MDL： MFCD08437500
• Inchi： 1S/C11H14N2O2/c14-11(15)9-2-1-7-13(8-9)10-3-5-12-6-4-10/h3-6,9H,1-2,7-8H2,(H,14,15)
• InChI Key： YZJJTBZZHKLLLK-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2C=CN=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 206.10600
• Monoisotopic Mass: 206.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• XLogP3: 1

Experimental Properties

• Density: 1.233
• Boiling Point: 407.9°C at 760 mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.575
• PSA: 53.43000
• LogP: 1.44760
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Pyridin-4-ylpiperidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Pyridin-4-ylpiperidine-3-carboxylic Acid

1-Pyridin-4-ylpiperidine-3-carboxylic Acid: A Comprehensive Overview of CAS No. 80028-29-1

1-Pyridin-4-ylpiperidine-3-carboxylic Acid (CAS No. 80028-29-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The molecular structure of 1-Pyridin-4-ylpiperidine-3-carboxylic Acid consists of a pyridine ring fused to a piperidine ring, with a carboxylic acid group attached to the piperidine ring at the 3-position. This arrangement imparts specific chemical and biological properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the role of 1-Pyridin-4-ylpiperidine-3-carboxylic Acid in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. The ability of this compound to interact with these systems suggests its potential as a therapeutic agent for conditions such as Parkinson's disease, schizophrenia, and depression.

In preclinical studies, 1-Pyridin-4-ylpiperidine-3-carboxylic Acid has demonstrated significant efficacy in animal models of these disorders. For instance, it has been shown to improve motor function in rodent models of Parkinson's disease by enhancing dopaminergic signaling. Similarly, it has exhibited anxiolytic and antidepressant effects in rodent models of anxiety and depression, suggesting its potential as a novel treatment option for these conditions.

The pharmacokinetic properties of 1-Pyridin-4-ylpiperidine-3-carboxylic Acid have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, its low toxicity and minimal side effects further enhance its appeal as a therapeutic candidate.

In the context of drug design and development, the structural features of 1-Pyridin-4-ylpiperidine-3-carboxylic Acid offer several advantages. The presence of the carboxylic acid group allows for easy functionalization, enabling the synthesis of derivatives with enhanced potency or selectivity. This flexibility is crucial for optimizing the compound's therapeutic profile and addressing specific clinical needs.

The synthesis of 1-Pyridin-4-ylpiperidine-3-carboxylic Acid has been well-documented in the literature. Various synthetic routes have been developed, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the coupling of 4-picolylamine with 3-bromopropionic acid followed by cyclization to form the piperidine ring. This method has proven to be efficient and reproducible, making it suitable for large-scale production.

Beyond its therapeutic applications, 1-Pyridin-4-ylpiperidine-3-carboxylic Acid has also found use as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in the development of novel compounds with diverse biological activities. For example, it has been used as a starting material in the synthesis of compounds targeting G protein-coupled receptors (GPCRs), ion channels, and other important biological targets.

In conclusion, 1-Pyridin-4-ylpiperidine-3-carboxylic Acid (CAS No. 80028-29-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacological properties, and versatile synthetic routes make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various neurological and psychiatric disorders.